Cas no 135367-81-6 (4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE)

• Product Name: 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE
• CAS No: 135367-81-6
• MF: C₅₀H₈₁IN₂
• MW: 837.096027135849
• CID: 859751
• PubChem ID: 44669775
• Update Time: 2025-05-24

4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE Chemical and Physical Properties

Names and Identifiers

• 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE
• QUINOLINIUM, 4-[2-[4-(DIHEXADECYLAMINO)PHENYL]ETHENYL]-1-METHYL-, IODIDE
• 4-((E)-2-[4-(DIHEXADECYLAMINO)PHENYL]ETHENYL)-1-METHYLQUINOLINIUM IODIDE
• DIQ
• 4-(P-dihexadecylaminostyryl)-N-*methylquinolinium
• 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUI NOLINIUM I
• N,N-dihexadecyl-4-[(E)-2-(1-methylquinolin-1-ium-4-yl)ethenyl]aniline;iodide
• 135367-81-6
• AKOS000814282
• J-006688

• Inchi： 1S/C50H81N2.HI/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-32-43-52(44-33-29-27-25-23-21-19-17-15-13-11-9-7-5-2)48-40-37-46(38-41-48)36-39-47-42-45-51(3)50-35-31-30-34-49(47)50;/h30-31,34-42,45H,4-29,32-33,43-44H2,1-3H3;1H/q+1;/p-1
• InChI Key： WOBDCJVYXGTTRP-UHFFFAOYSA-M
• SMILES： [I-].N(C1C=CC(/C=C/C2C=C[N+](C)=C3C=CC=CC=23)=CC=1)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 836.54400
• Monoisotopic Mass: 836.54445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 53
• Rotatable Bond Count: 33
• Complexity: 766
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12000
• LogP: 12.60770

4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE

Comprehensive Overview of 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE (CAS No. 135367-81-6)

4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE (CAS No. 135367-81-6) is a highly specialized fluorescent dye belonging to the styrylquinolinium family. This compound is widely recognized for its unique photophysical properties, making it invaluable in advanced research applications, particularly in bioimaging, membrane studies, and molecular probes. Its long alkyl chains (dihexadecylamino groups) enhance lipid membrane affinity, while the N-methylquinolinium core provides exceptional fluorescence intensity and stability.

In recent years, the demand for fluorescent probes like 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE has surged due to breakthroughs in super-resolution microscopy and live-cell imaging. Researchers frequently search for "best fluorescent dyes for lipid rafts" or "highly photostable probes for membrane dynamics," highlighting the compound's relevance. Its ability to localize in lipid bilayers and emit strong signals under low-light conditions addresses key challenges in cell biology and nanotechnology.

The synthesis of CAS No. 135367-81-6 involves a multi-step process, including quaternization of the quinoline nitrogen and condensation with a p-dihexadecylamino styryl moiety. This design ensures optimal solubility in organic solvents and compatibility with liposome formulations. Users often inquire about "solvent compatibility of styryl dyes" or "quenching mechanisms of quinolinium derivatives," underscoring the need for detailed technical data. The compound's large Stokes shift (>100 nm) minimizes self-quenching, a feature critical for multiplex imaging applications.

From an industrial perspective, 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE is gaining traction in diagnostic kit development and point-of-care testing. Its stability at physiological pH (6–8) aligns with trends in personalized medicine and liquid biopsy technologies. Searches for "near-infrared probes for early cancer detection" or "cationic dyes for mitochondrial tracking" reflect its potential in theranostics. Notably, the iodine counterion in CAS 135367-81-6 improves crystallinity, facilitating purification and batch-to-batch consistency—a priority for GMP-compliant production.

Environmental and safety profiles of this compound are also frequently queried. While not classified as hazardous, its cationic nature warrants careful handling to avoid interference with electrophysiological assays. The dihexadecyl chains confer biodegradability, addressing sustainability concerns in green chemistry initiatives. Recent publications highlight its utility in artificial photosynthesis systems, where it acts as an electron acceptor—a hot topic in renewable energy research.

In summary, 4-(P-DIHEXADECYLAMINOSTYRYL)-N-METHYLQUINOLINIUM IODIDE (CAS No. 135367-81-6) represents a versatile tool at the intersection of materials science and life sciences. Its design addresses contemporary needs in high-content screening and nanomedicine, while its physicochemical properties answer pressing questions in academic and industrial forums. As imaging technologies evolve, this compound is poised to remain a cornerstone in precision diagnostics and functional nanomaterials.